molecular formula C9H15NO B1272259 Hexahydro-1H-quinolizin-2(6H)-one CAS No. 23581-42-2

Hexahydro-1H-quinolizin-2(6H)-one

Cat. No. B1272259
CAS RN: 23581-42-2
M. Wt: 153.22 g/mol
InChI Key: RRPGLCASKVWATQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hexahydro-1H-quinolizin-2(6H)-one, also known as 2-oxo-1,4-dihydroquinoline-3-carboxylic acid, is an organic compound that is used in the synthesis of many compounds, such as drugs, dyes, and other chemicals. It is a white crystalline solid with a melting point of 175 °C and a molecular weight of 134.14 g/mol. It is soluble in water and ethanol and insoluble in ether. It has a wide range of applications in the pharmaceutical, dye, and chemical industries.

Scientific Research Applications

Microwave-Assisted Synthesis in Medicinal Chemistry

Hexahydro-1H-quinolizin-2(6H)-one is used in the synthesis of various compounds with potential medicinal applications. A study demonstrated the use of microwave-assisted synthesis for creating 1H-pyrazino[1,2-a]quinoxaline-1,5(6H)-dione derivatives, showcasing the ease and efficiency of this method in medicinal chemistry (Zhang et al., 2015).

Synthesis of Biologically Active Molecules

The quinolizin-4-one scaffold, closely related to this compound, is significant in pharmaceutical research. It features in various biologically active molecules and is synthesized using methods like ring-closing metathesis (Alanine et al., 2014).

Anti-Inflammatory Properties

Research on indole alkaloids derived from this compound has shown anti-inflammatory properties. These compounds inhibit enzymes and pathways that contribute to inflammation, showing potential for therapeutic applications (Zhao et al., 2013).

Stereoselective Synthesis in Organic Chemistry

This compound is used in stereoselective synthesis, crucial for creating compounds with specific 3D arrangements. This aspect is vital for drug development and other applications in organic chemistry (Indukuri et al., 2013).

Synthesis of Serotonin Agonists

Compounds derived from this compound have been studied for their activity as serotonin (5-HT2C) agonists, suggesting potential applications in neuropsychiatric and eating disorders (Welmaker et al., 2000).

Exploration of Physicochemical Properties

The study of this compound derivatives helps in understanding their physicochemical properties, which is crucial in the design and development of new materials and pharmaceuticals (Muir et al., 2013).

properties

IUPAC Name

1,3,4,6,7,8,9,9a-octahydroquinolizin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H15NO/c11-9-4-6-10-5-2-1-3-8(10)7-9/h8H,1-7H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RRPGLCASKVWATQ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN2CCC(=O)CC2C1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H15NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60372876
Record name Hexahydro-1H-quinolizin-2(6H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60372876
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

153.22 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

23581-42-2
Record name Hexahydro-1H-quinolizin-2(6H)-one
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60372876
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Hexahydro-1H-quinolizin-2(6H)-one
Reactant of Route 2
Reactant of Route 2
Hexahydro-1H-quinolizin-2(6H)-one
Reactant of Route 3
Hexahydro-1H-quinolizin-2(6H)-one
Reactant of Route 4
Hexahydro-1H-quinolizin-2(6H)-one
Reactant of Route 5
Hexahydro-1H-quinolizin-2(6H)-one
Reactant of Route 6
Hexahydro-1H-quinolizin-2(6H)-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.